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Compound of Interest

Compound Name: ST034307

Cat. No.: B10775859

Get Quote

Technical Support Center: ST034307
This technical support center provides best practices for storing, handling, and utilizing

ST034307, a potent and selective adenylyl cyclase 1 (AC1) inhibitor. The information is tailored

for researchers, scientists, and drug development professionals to ensure experimental

success and maintain compound integrity.

Frequently Asked Questions (FAQs)
Q1: What is ST034307?

A1: ST034307 is a small molecule inhibitor that is highly selective for adenylyl cyclase 1 (AC1),

with an IC50 of 2.3 μM.[1][2][3][4][5] It is a chromone-derived compound with central nervous

system drug-like physicochemical properties.[6] Due to its selectivity, ST034307 is a valuable

tool for studying the role of AC1 in various physiological processes, particularly in pain and

opioid dependence research.[6][7]

Q2: How should I store ST034307?
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A2: Proper storage is crucial to maintain the stability and activity of ST034307.

Recommendations for both the solid form and solutions are summarized in the table below.

Q3: How do I reconstitute and prepare stock solutions of ST034307?

A3: ST034307 is soluble in several organic solvents. For most in vitro experiments, Dimethyl

Sulfoxide (DMSO) is the recommended solvent.[1][2] It is also soluble in ethanol.[2] When

preparing stock solutions, it is advisable to use fresh, anhydrous DMSO as the compound's

solubility can be affected by moisture.[4] For in vivo studies, specific formulations involving

PEG300, Tween-80, and saline, or corn oil have been used.[1]

Q4: What are the key experimental applications of ST034307?

A4: ST034307 is primarily used to:

Selectively inhibit AC1 activity in cell-based assays and tissue homogenates.[1][6]

Investigate the role of AC1 in pain pathways, as it has demonstrated analgesic properties in

animal models of inflammatory and visceral pain.[1][7][8]

Study the mechanisms of opioid receptor signaling and the development of tolerance.[6][7]

Troubleshooting Guide
Issue 1: Inconsistent or no inhibitory effect observed in my experiment.

Possible Cause 1: Improper Storage. Verify that ST034307 has been stored at the correct

temperature and protected from moisture, as degradation can lead to loss of activity.

Possible Cause 2: Incorrect Concentration. Confirm the final concentration of ST034307 in

your assay. The reported IC50 is 2.3 μM, but the optimal concentration may vary depending

on the cell type and experimental conditions.[1][2][3][4][5]

Possible Cause 3: Low AC1 Expression. Ensure that your experimental system (cell line or

tissue) expresses sufficient levels of AC1 for an inhibitory effect to be observed. ST034307
has shown no significant effects in wild-type HEK cells that do not overexpress AC1.[1]
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Possible Cause 4: Solubility Issues. If you observe precipitation in your media, the

compound may not be fully dissolved. Consider preparing a fresh stock solution in

anhydrous DMSO and ensure adequate mixing when diluting to your final concentration.

Issue 2: Observed off-target effects in my experiment.

Possible Cause 1: High Concentration. While ST034307 is highly selective for AC1, using

excessively high concentrations may lead to off-target effects.[7] It is recommended to

perform a dose-response curve to determine the optimal concentration for your specific

experiment.

Possible Cause 2: Interaction with other AC isoforms. ST034307 has been shown to

potentiate the activity of AC2 and has no significant effect on AC8.[1][6] Be aware of the

expression profile of other adenylyl cyclase isoforms in your experimental model.

Quantitative Data Summary
Parameter Value Reference

Form Solid [1]

Appearance Off-white to light yellow solid [1]

Molecular Weight 297.95 g/mol [1][2]

Formula C₁₀H₄Cl₄O₂ [1][2]

CAS Number 133406-29-8 [1][2]

Purity ≥98% [2]

IC50 (AC1) 2.3 μM [1][2][3][4][5]

Solubility in DMSO Up to 100 mM [2]

Solubility in Ethanol Up to 20 mM [2]
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Storage Condition Shelf Life Reference

Powder at -20°C 3 years [1]

Powder at 4°C 2 years [1]

In solvent at -80°C 2 years [1]

In solvent at -20°C 1 year [1]

Experimental Protocols
Protocol 1: In Vitro Inhibition of AC1 in HEK293 Cells

This protocol is adapted from studies demonstrating the inhibitory effect of ST034307 on AC1

activity in a cellular context.[1][6]

Cell Culture: Culture HEK293 cells stably expressing AC1 (HEK-AC1) in appropriate media

and conditions.

Cell Plating: Seed HEK-AC1 cells in a multi-well plate at a density that allows for optimal

growth and treatment.

Compound Preparation: Prepare a stock solution of ST034307 in anhydrous DMSO (e.g., 10

mM). Serially dilute the stock solution in culture media to achieve the desired final

concentrations.

Treatment: Pre-incubate the cells with varying concentrations of ST034307 for a specified

period (e.g., 30 minutes).

AC1 Stimulation: Stimulate AC1 activity using an appropriate agonist, such as forskolin or

isoproterenol.[1]

cAMP Measurement: Lyse the cells and measure intracellular cAMP levels using a

commercially available cAMP assay kit.

Data Analysis: Plot the cAMP levels against the concentration of ST034307 to determine the

IC50 value.
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Protocol 2: In Vivo Assessment of Analgesic Effects in a Mouse Model of Inflammatory Pain

This protocol is based on in vivo studies that have successfully used ST034307 to alleviate

inflammatory pain.[1][7]

Animal Model: Induce inflammatory pain in mice, for example, by intraplantar injection of

Complete Freund's Adjuvant (CFA).[1]

Compound Preparation: Prepare ST034307 for in vivo administration. A formulation of 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% saline has been previously described.[1]

Administration: Administer ST034307 to the mice via an appropriate route (e.g.,

subcutaneous injection).

Behavioral Testing: At various time points after administration, assess pain-related behaviors,

such as mechanical allodynia (using von Frey filaments) or thermal hyperalgesia.

Data Analysis: Compare the pain responses of the ST034307-treated group to a vehicle-

treated control group to determine the analgesic efficacy.
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Caption: Mechanism of ST034307 Action.
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Caption: In Vitro Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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